Cas no 89279-25-4 (3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine)

3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine structure
89279-25-4 structure
Product Name:3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine
CAS No:89279-25-4
MF:C17H20Cl2N2O
MW:339.259502410889
CID:1940262
PubChem ID:3062480
Update Time:2025-04-21

3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine
    • 3-(2-chlorophenoxazin-10-yl)-N,N-dimethylpropan-1-amine,hydrochloride
    • 89279-25-4
    • Chlorowodorku 2-chloro-10-((N-dwumetyloamino)propylo)-fenoksazyny [Polish]
    • NSC-46053
    • Phenoxazine, 2-chloro-10-(3-(dimethylamino)propyl)-, hydrochloride
    • DTXCID60165987
    • 98175-98-5
    • NSC46053
    • Chlorowodorku 2-chloro-10-((N-dwumetyloamino)propylo)-fenoksazyny
    • 2-Chloro-10-((N-dimethylamino)propyl)phenoxazine hydrochloride
    • DTXSID60243496
    • Inchi: 1S/C17H19ClN2O.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
    • InChI Key: UFCZSZRSTDRZAJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1O2)CCCN(C)C.Cl

Computed Properties

  • Exact Mass: 338.095
  • Monoisotopic Mass: 338.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.7Ų

Experimental Properties

  • Density: 1.189
  • Boiling Point: 424.2°C at 760 mmHg
  • Flash Point: 210.4°C
  • Refractive Index: 1.592
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